![molecular formula C10H14O2 B6166321 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid, Mixture of diastereomers CAS No. 103385-82-6](/img/no-structure.png)
3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid, Mixture of diastereomers
Description
3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a chemical compound with the CAS Number: 103385-82-6 . It has a molecular weight of 166.22 . The IUPAC name for this compound is 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid .
Physical And Chemical Properties Analysis
The compound has a melting point of 93-94 degrees Celsius . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-methyl-1,3-butadiene", "maleic anhydride", "methyl vinyl ketone", "sodium hydroxide", "acetic acid", "ethanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: The reaction starts with the Diels-Alder reaction between 2-methyl-1,3-butadiene and maleic anhydride in the presence of a Lewis acid catalyst to form the adduct.", "Step 2: The adduct is then subjected to a retro-Diels-Alder reaction in the presence of methyl vinyl ketone to form the bicyclic compound.", "Step 3: The bicyclic compound is then hydrolyzed using sodium hydroxide to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then purified using a mixture of acetic acid and ethanol as a solvent, followed by recrystallization from diethyl ether and water to obtain a mixture of diastereomers of 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid." ] } | |
CAS RN |
103385-82-6 |
Molecular Formula |
C10H14O2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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